Cas no 1803901-97-4 (2,5-Diamino-4-hydroxy-1H-benzimidazole)

• Product Name: 2,5-Diamino-4-hydroxy-1H-benzimidazole
• CAS No: 1803901-97-4
• MF: C₇H₈N₄O
• MW: 164.164620399475
• CID: 4824692
• Update Time: 2025-05-20

2,5-Diamino-4-hydroxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2,5-Diamino-4-hydroxy-1H-benzimidazole

• Inchi： 1S/C7H8N4O/c8-3-1-2-4-5(6(3)12)11-7(9)10-4/h1-2,12H,8H2,(H3,9,10,11)
• InChI Key： PLWLGOLIWIVFFE-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC2=C1N=C(N)N2)N

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• XLogP3: 0.1
• Topological Polar Surface Area: 101

Additional information on 2,5-Diamino-4-hydroxy-1H-benzimidazole

2,5-Diamino-4-hydroxy-1H-benzimidazole: A Comprehensive Overview

2,5-Diamino-4-hydroxy-1H-benzimidazole is a versatile and intriguing compound with the CAS Registry Number 1803901-97-4. This compound belongs to the class of benzimidazoles, which are heterocyclic aromatic compounds with a wide range of applications in various fields, including pharmaceuticals, materials science, and analytical chemistry. The structure of 2,5-diamino-4-hydroxy-1H-benzimidazole is characterized by a benzene ring fused with an imidazole ring, featuring two amino groups at positions 2 and 5, and a hydroxyl group at position 4. This unique arrangement of functional groups imparts the compound with distinctive chemical and biological properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2,5-diamino-4-hydroxy-1H-benzimidazole through various routes. One prominent method involves the condensation of o-phenylenediamine derivatives with carbonyl compounds under specific reaction conditions. The presence of the hydroxyl group at position 4 introduces additional complexity to the synthesis process, as it can participate in various intramolecular or intermolecular interactions. Researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize the yield and purity of this compound.

The physical and chemical properties of 2,5-diamino-4-hydroxy-1H-benzimidazole have been extensively studied. It is known to exhibit high thermal stability, making it suitable for applications that require exposure to elevated temperatures. The compound's solubility in polar solvents is significantly influenced by the presence of the hydroxyl group, which enhances its ability to form hydrogen bonds. This property is particularly advantageous in pharmaceutical formulations where solubility is a critical factor.

One of the most promising applications of 2,5-diamino-4-hydroxy-1H-benzimidazole lies in its potential as a building block for advanced materials. Researchers have investigated its use in the development of coordination polymers and metal-organic frameworks (MOFs). The amino groups at positions 2 and 5 serve as efficient ligands for metal ions, enabling the formation of highly ordered structures with tunable pore sizes and surface areas. These materials hold great potential for gas storage, catalysis, and sensing applications.

In the field of biotechnology, 2,5-diamino-4-hydroxy-1H-benzimidazole has shown remarkable promise as a bioactive molecule. Studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, recent research has highlighted its antioxidant properties, which could be exploited in the development of novel therapeutic agents for neurodegenerative diseases.

The integration of 2,5-diamino-4-hydroxy-1H-benzimidazole into sensor technologies has also garnered significant attention. Its ability to selectively bind metal ions such as copper(II) and zinc(II) makes it an ideal candidate for designing optical sensors for environmental monitoring. By incorporating this compound into nanocomposite materials, researchers have achieved unprecedented sensitivity and selectivity in detecting trace levels of heavy metals in aqueous solutions.

Furthermore, 2,5-diamino-4-hydroxy-1H-benzimidazole has been explored as a precursor for advanced organic electronics. Its conjugated aromatic system facilitates efficient charge transport properties, making it suitable for applications in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent studies have focused on modifying its structure to enhance its electronic properties further while maintaining its stability under operational conditions.

In conclusion, 2,5-diamino-4-hydroxy-1H-benzimidazole is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique combination of functional groups provides a platform for innovative applications in pharmaceuticals